5-bromo-2-(1H-1,2,3,4-tetraazol-1-yl)-N-(3-[1,2,4]triazolo[4,3-a]pyridin-3-ylpropyl)benzamide

Specification

• Molecular Formula: C17H15BrN8O
• Molecular Weight: 427.3 g/mol
• IUPAC Name: 5-bromo-2-(tetrazol-1-yl)-N-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]benzamide
• Standard InChI: InChI=1S/C17H15BrN8O/c18-12-6-7-14(26-11-20-23-24-26)13(10-12)17(27)19-8-3-5-16-22-21-15-4-1-2-9-25(15)16/h1-2,4,6-7,9-11H,3,5,8H2,(H,19,27)
• Standard InChI Key: BTLOXZVBYZVVFS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NN=C(N2C=C1)CCCNC(=O)C3=C(C=CC(=C3)Br)N4C=NN=N4

Introduction

Synthesis Pathways

The synthesis of such compounds typically involves multistep reactions combining commercially available precursors with heterocyclic intermediates. General steps include:

• Formation of the Tetrazole Unit:

  • Tetrazoles are commonly synthesized via cycloaddition reactions involving azides and nitriles in the presence of acidic or catalytic conditions.

• Incorporation of the Triazolopyridine Moiety:

  • Triazolopyridines are formed through cyclization reactions starting from amino-pyridines or related derivatives.

• Coupling to Benzamide Backbone:

  • The final step involves coupling the tetrazole and triazolopyridine units to a brominated benzamide precursor using amide bond-forming reagents like carbodiimides or acid chlorides.

Challenges in Synthesis

• Maintaining regioselectivity during cyclization.

• Purification of intermediates due to the presence of multiple nitrogen atoms.

Pharmaceutical Relevance

The combination of tetrazole and triazolopyridine motifs is indicative of potential biological activity. Compounds with similar scaffolds have been explored for:

• Antimicrobial Activity: Nitrogen-rich heterocycles are known to inhibit bacterial and fungal enzymes.

• Anticancer Potential: Brominated benzamides have shown cytotoxicity against various cancer cell lines.

• Anti-inflammatory Effects: Tetrazoles can act as bioisosteres for carboxylic acids, targeting inflammatory pathways.

Molecular Docking Studies

Recent studies on related compounds suggest high binding affinity toward enzymes like lipoxygenases and kinases due to hydrogen bonding and π-stacking interactions facilitated by the heterocyclic rings.

Biological Activity

Although specific data for this compound is unavailable in the provided references, structurally similar compounds have demonstrated:

• Antifungal efficacy against Candida albicans with minimum inhibitory concentrations (MIC) ≤ 25 µg/mL.

• Antibacterial properties against E. coli and Pseudomonas aeruginosa.

Toxicity Profile

Studies on analogous molecules indicate moderate toxicity levels in vitro but significantly lower than starting materials used during synthesis.